Adr 851
Adr 851
Brand Name:
Vulcanchem
CAS No.:
123805-17-4
VCID:
VC20865764
InChI:
InChI=1S/C14H18ClN3O2.ClH/c15-11-6-10(13-9(12(11)16)3-5-20-13)14(19)18-7-8-2-1-4-17-8;/h6,8,17H,1-5,7,16H2,(H,18,19);1H/t8-;/m0./s1
SMILES:
C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl
Molecular Formula:
C14H19Cl2N3O2
Molecular Weight:
332.2 g/mol
Adr 851
CAS No.: 123805-17-4
Cat. No.: VC20865764
Molecular Formula: C14H19Cl2N3O2
Molecular Weight: 332.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123805-17-4 |
|---|---|
| Molecular Formula | C14H19Cl2N3O2 |
| Molecular Weight | 332.2 g/mol |
| IUPAC Name | 4-amino-5-chloro-N-[[(2S)-pyrrolidin-2-yl]methyl]-2,3-dihydro-1-benzofuran-7-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C14H18ClN3O2.ClH/c15-11-6-10(13-9(12(11)16)3-5-20-13)14(19)18-7-8-2-1-4-17-8;/h6,8,17H,1-5,7,16H2,(H,18,19);1H/t8-;/m0./s1 |
| Standard InChI Key | PCBGZTCWZUGEJX-QRPNPIFTSA-N |
| Isomeric SMILES | C1C[C@H](NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl |
| SMILES | C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl |
| Canonical SMILES | C1CC(NC1)CNC(=O)C2=CC(=C(C3=C2OCC3)N)Cl.Cl |
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